Cas no 126223-60-7 (Acetamide,N-[(5S)-6,7-dihydro-4-hydroxy-3,9,10,11-tetramethoxy-5H-dibenzo[a,c]cyclohepten-5-yl]-)

• Product Name: Acetamide,N-[(5S)-6,7-dihydro-4-hydroxy-3,9,10,11-tetramethoxy-5H-dibenzo[a,c]cyclohepten-5-yl]-
• CAS No: 126223-60-7
• MF: C₂₁H₂₅NO₆
• MW: 387.42630648613
• CID: 215027
• Update Time: 2024-03-01

Acetamide,N-[(5S)-6,7-dihydro-4-hydroxy-3,9,10,11-tetramethoxy-5H-dibenzo[a,c]cyclohepten-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[(5S)-6,7-dihydro-4-hydroxy-3,9,10,11-tetramethoxy-5H-dibenzo[a,c]cyclohepten-5-yl]-
• (-)-Androbiphenyline
• 5H-Dibenzo[a,c]cycloheptene, acetamide deriv.
• Acetamide,N-(6,7-dihydro-4-hydroxy-3,9,10,11-tetramethoxy-5H-dibenzo[a,c]cyclohepten-5-yl)-,(S)-
• Androbiphenyline
• Acetamide, N-[(5S)-6,7-dihydro-4-hydroxy-3,9,10,11-tetramethoxy-5H-dibenzo[a,c]cyclohepten-5-yl]-

• Inchi： 1S/C21H25NO6/c1-11(23)22-14-8-6-12-10-16(26-3)20(27-4)21(28-5)17(12)13-7-9-15(25-2)19(24)18(13)14/h7,9-10,14,24H,6,8H2,1-5H3,(H,22,23)/t14-/m0/s1
• InChI Key： DMFNBXZGZQLZMS-AWEZNQCLSA-N
• SMILES： C(N[C@@H]1C2=C(O)C(OC)=CC=C2C2=C(OC)C(OC)=C(OC)C=C2CC1)(=O)C

Computed Properties

• Exact Mass: 387.16825
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• XLogP3: 1.792

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 581.1±50.0 °C(Predicted)
• PSA: 86.25
• pka: 9.82±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Allocolchicine alkaloids Allocolchicine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Allocolchicine alkaloids